Cas no 444579-39-9 (4,7-Bis(5-bromo-4-hexylthiophen-2-yl)benzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-Bis(5-bromo-4-hexylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
• CAS No: 444579-39-9
• MF: C₂₆H₃₀Br₂N₂S₃
• MW: 626.532801151276
• MDL: MFCD30186156
• CID: 2179646
• Update Time: 2025-09-28

4,7-Bis(5-bromo-4-hexylthiophen-2-yl)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(5-bromo-4-hexylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
• 4,7-bis(5-bromo-4-hexyl-2-thienyl)-2,1,3-benzothiadiazole

• MDL： MFCD30186156
• Inchi： 1S/C26H30Br2N2S3/c1-3-5-7-9-11-17-15-21(31-25(17)27)19-13-14-20(24-23(19)29-33-30-24)22-16-18(26(28)32-22)12-10-8-6-4-2/h13-16H,3-12H2,1-2H3
• InChI Key： NEMDYXXOEXNCJZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=CC=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCC)S1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 538
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-104 ºC
• Solubility: Insuluble (5.1E-8 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles